Cas no 1850821-55-4 (Cyclopropanemethanol, α-ethenyl-1-methyl-)

• Product Name: Cyclopropanemethanol, α-ethenyl-1-methyl-
• CAS No: 1850821-55-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 5941491
• PubChem ID: 21428488
• Update Time: 2025-06-11

Cyclopropanemethanol, α-ethenyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, α-ethenyl-1-methyl-
• EN300-1839647
• 1850821-55-4
• SCHEMBL11760254
• 1-(1-methylcyclopropyl)prop-2-en-1-ol

• Inchi： 1S/C7H12O/c1-3-6(8)7(2)4-5-7/h3,6,8H,1,4-5H2,2H3
• InChI Key： BXERQQVINYBPQN-UHFFFAOYSA-N
• SMILES： C1(C)(C(C=C)O)CC1

Computed Properties

• Exact Mass: 112.088815002g/mol
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 141.1±8.0 °C(Predicted)
• pka: 14.36±0.20(Predicted)

Additional information on Cyclopropanemethanol, α-ethenyl-1-methyl-

Cyclopropanemethanol, α-ethenyl-1-methyl- (CAS No. 1850821-55-4): A Comprehensive Overview

Cyclopropanemethanol, α-ethenyl-1-methyl- (CAS No. 1850821-55-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by a cyclopropane ring attached to a hydroxymethyl group and an ethenyl substituent, exhibits distinct chemical reactivity that makes it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Cyclopropanemethanol, α-ethenyl-1-methyl- (CAS No. 1850821-55-4) consists of a three-membered cyclopropane ring fused with a hydroxymethyl group (-CH₂OH) and an ethenyl group (-CH=CH₂). This configuration imparts unique electronic and steric properties to the molecule, making it highly versatile in various chemical transformations. The cyclopropane ring is known for its high ring strain, which facilitates ring-opening reactions under certain conditions, while the hydroxymethyl and ethenyl groups provide reactive sites for further functionalization.

In recent years, Cyclopropanemethanol, α-ethenyl-1-methyl- (CAS No. 1850821-55-4) has been studied extensively for its potential applications in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel methodologies for constructing complex organic frameworks. One notable area of interest is its use as a precursor in the synthesis of heterocyclic compounds, which are widely prevalent in pharmaceuticals due to their biological activity. The cyclopropane moiety can be strategically incorporated into larger molecules to enhance binding affinity and metabolic stability, making it an attractive scaffold for drug discovery.

Moreover, the reactivity of Cyclopropanemethanol, α-ethenyl-1-methyl- (CAS No. 1850821-55-4) has been exploited in the development of novel catalysts and ligands for asymmetric synthesis. The presence of both electron-donating and electron-withdrawing groups on the molecule allows for precise control over reaction outcomes, enabling the production of enantiomerically pure compounds. This is particularly important in pharmaceuticals, where the stereochemistry of a drug can significantly impact its efficacy and safety profile.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of reactions involving Cyclopropanemethanol, α-ethenyl-1-methyl- (CAS No. 1850821-55-4). Molecular modeling studies have revealed that the compound can undergo various transformations, including nucleophilic additions, eliminations, and rearrangements, depending on the reaction conditions. These insights have facilitated the design of more efficient synthetic routes and have paved the way for new applications in industrial chemistry.

The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of derivatives of Cyclopropanemethanol, α-ethenyl-1-methyl- (CAS No. 1850821-55-4). Researchers have synthesized several analogs with modified functional groups to assess their biological activity. Preliminary studies suggest that these derivatives exhibit promising properties as intermediates for antiviral and anti-inflammatory agents. The ability to fine-tune the molecular structure while maintaining key pharmacophoric elements makes this compound an invaluable asset in drug development pipelines.

In conclusion, Cyclopropanemethanol, α-ethenyl-1-methyl- (CAS No. 1850821-55-4) represents a fascinating compound with diverse chemical properties and potential applications. Its unique structural features make it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry. As research continues to uncover new methodologies and applications for this compound, its significance in both academic and industrial settings is expected to grow.